3-(Dimethylamino)-1-(3-methylthiophen-2-yl)but-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-(3-methylthiophen-2-yl)but-2-en-1-one
• InChI: InChI=1S/C11H15NOS/c1-8-5-6-14-11(8)10(13)7-9(2)12(3)4/h5-7H,1-4H3/b9-7+
• InChI Key: CLGJKHSFXFPNOE-VQHVLOKHSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)C=C(C)N(C)C
• Isomeric SMILES: CC1=C(SC=C1)C(=O)/C=C(\C)/N(C)C
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

3-(Dimethylamino)-1-(3-methylthiophen-2-yl)but-2-en-1-one, or DMT-3M for short, is a novel chemical compound with a wide range of applications in the field of scientific research. It is a versatile compound used in various laboratory experiments, and its unique properties make it a valuable tool for scientists.

Scientific Research Applications

Fluorescent Probes for Metal Ions and Amino Acids

Polythiophene-based conjugated polymers, incorporating variations of the dimethylamino moiety, have been developed as fluorescent probes. These polymers exhibit high selectivity and sensitivity towards Hg²⁺ and Cu²⁺ ions in aqueous solutions, leveraging electrostatic effects and complexation for detection. Moreover, one of these polymers has been employed as a turn-on fluorescence probe for the label-free detection of amino acids, showcasing the versatility of dimethylamino derivatives in sensor technology (Guo et al., 2014).

Synthesis of Heterocyclic Systems

Derivatives of the compound have been used as reagents in the synthesis of various heterocyclic systems, including 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones and thiazolo[3,2-a]pyrimidines. These processes involve multiple steps from corresponding acetoacetic esters, demonstrating the compound's utility in preparing complex organic structures (Selič et al., 1997).

Structural Studies

Structural analysis of (E)-3-Dimethylamino-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one has provided insights into its molecular configuration. The compound exhibits a planar structure with a dihedral angle formed between the mean plane of non-H atoms and the thiophene ring. This study highlights the compound's potential in forming inversion dimers and stacking interactions in crystalline states, contributing to the understanding of its chemical behavior (Ghorab et al., 2012).

Nonlinear Optical Absorption

Investigation into the nonlinear optical properties of novel chalcone derivatives, including a compound structurally similar to "3-(Dimethylamino)-1-(3-methylthiophen-2-yl)but-2-en-1-one", has revealed potential for optical device applications. These studies have shown a transition from saturable absorption to reverse saturable absorption with increased excitation intensity, indicating the utility of these compounds in developing optical limiters (Rahulan et al., 2014).